2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid

• IUPAC Name: 2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid
• InChI: InChI=1S/C14H17NO5S/c1-9(21(2,19)20)13(16)15-8-7-10-5-3-4-6-11(10)12(15)14(17)18/h3-6,9,12H,7-8H2,1-2H3,(H,17,18)
• InChI Key: KMFFTNXHWDHDAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2=CC=CC=C2C1C(=O)O)S(=O)(=O)C
• Molecular Formula: C14H17NO5S
• Molecular Weight: 311.36 g/mol

Description

2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid is a complex organic compound that belongs to the class of isoquinoline derivatives Isoquinoline derivatives are known for their diverse biological activities and have been widely studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Isoquinoline Core: The isoquinoline core can be synthesized through a Pictet-Spengler reaction, where an aromatic aldehyde reacts with an amine in the presence of an acid catalyst to form the isoquinoline ring system.

Introduction of the Carboxylic Acid Group: The carboxylic acid group can be introduced through a carboxylation reaction, where a suitable precursor is treated with carbon dioxide under basic conditions.

Addition of the Methylsulfonylpropanoyl Group:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and scalability. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure consistent quality and high yield.

Chemical Reactions Analysis

Types of Reactions

2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups on the isoquinoline ring can be replaced with other groups using suitable reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on the cell surface or within the cell.

Affecting Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-methylsulfonylpropanoyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 2-(2-methylsulfonylpropanoyl)-3,4-dihydroisoquinoline-1-carboxylic acid
• 2-(2-methylsulfonylpropanoyl)-1,2-dihydroisoquinoline-1-carboxylic acid

Uniqueness

2-(2-methylsulfonylpropanoyl)-3,4-dihydro-1H-isoquinoline-1-carboxylic acid is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of the isoquinoline core with the methylsulfonylpropanoyl group makes it a valuable compound for various scientific research applications.